![molecular formula C10H9NS B8638054 3-[(Thiophen-2-yl)methyl]pyridine CAS No. 110823-85-3](/img/structure/B8638054.png)
3-[(Thiophen-2-yl)methyl]pyridine
Cat. No. B8638054
Key on ui cas rn:
110823-85-3
M. Wt: 175.25 g/mol
InChI Key: LKQJRFLKRMSMHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:15][C:16](=[O:17])[OH:18].[ClH:14].[n:1]1[cH:2][c:3]([CH:7]([c:8]2[s:9][cH:10][cH:11][cH:12]2)[OH:13])[cH:4][cH:5][cH:6]1>>[n:1]1[cH:2][c:3]([CH2:7][c:8]2[s:9][cH:10][cH:11][cH:12]2)[cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(=O)O
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OC(c1cccnc1)c1cccs1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
c1cncc(Cc2cccs2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
